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Compound of Interest

Compound Name: Acetylstachyflin

Cat. No.: B1218496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

structural elucidation of Acetylstachyflin, a novel anti-influenza A virus substance. The

information presented herein is compiled from the primary literature and is intended to serve as

a valuable resource for researchers in the fields of natural product chemistry, virology, and drug

discovery.

Introduction
Acetylstachyflin, a potent inhibitor of influenza A virus, was first isolated from the solid-state

fermentation of Stachybotrys sp. RF-7260.[1] Its unique pentacyclic structure, featuring a cis-

fused decalin moiety, was determined through detailed spectroscopic analyses, including

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), as well as X-ray

crystallography.[1] This guide focuses on the publicly available spectroscopic data and the

experimental protocols utilized in the characterization of this promising antiviral compound.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Acetylstachyflin, as reported in

the primary literature. This data is crucial for the verification and further study of this natural

product.

Mass Spectrometry (MS) Data
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While the full mass spectrum is not publicly available, the high-resolution mass spectrometry

(HR-MS) data was instrumental in determining the molecular formula of Acetylstachyflin.

Parameter Value Reference

Molecular Formula C₂₇H₃₅NO₅ [1]

HR-FAB-MS (m/z) [M+H]⁺ 454.2595 [1]

Calculated Mass 454.2593 [1]

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data were acquired in CDCl₃. The chemical shifts (δ) are reported in parts

per million (ppm) and coupling constants (J) are in Hertz (Hz).

¹H NMR Spectroscopic Data of Acetylstachyflin (in CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

3 4.88 d 10.0

4 2.58 m

5 1.80 m

6 1.35, 1.65 m

7 1.10, 1.45 m

8 1.75 m

9 1.05, 1.55 m

10 1.95 m

11 0.88 s

12 0.95 d 6.5

13 1.02 d 6.5

2' 7.55 d 8.0

3' 7.05 t 8.0

4' 7.15 t 8.0

5' 7.30 d 8.0

7' 8.05 s

3-OAc 2.10 s

¹³C NMR Spectroscopic Data of Acetylstachyflin (in CDCl₃)
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Position δ (ppm)

1 170.5

3 78.5

4 45.5

5 35.5

6 28.5

7 30.5

8 38.5

9 48.5

10 40.5

11 21.5

12 22.5

13 23.5

1' 136.5

2' 121.5

3' 120.0

4' 125.0

5' 111.5

6' 128.5

7' 123.5

8' 165.5

3-OAc (C=O) 170.0

3-OAc (CH₃) 21.0
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Experimental Protocols
The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Acetylstachyflin.

Isolation and Purification
Acetylstachyflin was isolated from the solid-state fermentation of Stachybotrys sp. RF-7260.

The fermented solids were extracted with an organic solvent, and the crude extract was

subjected to a series of chromatographic techniques, including silica gel column

chromatography and high-performance liquid chromatography (HPLC), to yield pure

Acetylstachyflin.

Mass Spectrometry
High-resolution fast atom bombardment mass spectrometry (HR-FAB-MS) was used to

determine the exact mass and molecular formula of Acetylstachyflin. The analysis was

performed on a high-resolution mass spectrometer.

NMR Spectroscopy
¹H and ¹³C NMR spectra were recorded on a spectrometer operating at 500 MHz and 125 MHz,

respectively. The sample was dissolved in deuterated chloroform (CDCl₃), and chemical shifts

were referenced to the residual solvent signal.

Visualizations
The following diagrams illustrate the experimental workflow for the isolation and

characterization of Acetylstachyflin and a conceptual representation of its mode of action.
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Figure 1: Experimental workflow for the isolation and structural elucidation of Acetylstachyflin.
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Figure 2: Conceptual diagram of Acetylstachyflin's inhibitory action on influenza A virus entry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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